Cas no 2224216-88-8 (1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one
• CAS No: 2224216-88-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5410605
• PubChem ID: 136572452
• Update Time: 2025-11-01

1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS034128781
• 1-[4-methyl-4-(propan-2-yl)piperidin-1-yl]prop-2-en-1-one
• 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one
• EN300-6717159
• 2224216-88-8
• Z3488645272

• Inchi： 1S/C12H21NO/c1-5-11(14)13-8-6-12(4,7-9-13)10(2)3/h5,10H,1,6-9H2,2-4H3
• InChI Key： ULEHJPWEWPGIIY-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C)(C(C)C)CC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one

1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one: An Overview of CAS No. 2224216-88-8

1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one, also known by its CAS number 2224216-88-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, which include a substituted piperidine ring and an enone moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one (CAS No. 2224216-88-8) is defined by its molecular formula C₁₃H₂₀N₂O and molecular weight of 208.30 g/mol. The presence of the methyl and isopropyl substituents on the piperidine ring, along with the conjugated double bond in the enone group, contributes to its distinct chemical properties and reactivity. These structural elements are crucial for understanding the compound's behavior in various chemical and biological environments.

Recent studies have explored the pharmacological properties of 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one. One notable area of research has been its potential as a modulator of ion channels, particularly those involved in neuronal signaling. Ion channels play a critical role in regulating cellular functions, and their modulation can have significant therapeutic implications for neurological disorders such as epilepsy and chronic pain. Preliminary data suggest that this compound may exhibit selective binding to specific ion channels, offering a novel approach to target these conditions.

In addition to its potential as an ion channel modulator, 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and cardiovascular diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response. These findings highlight its potential as a therapeutic agent for treating inflammatory conditions.

The synthesis of 1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one (CAS No. 2224216-88-8) has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 4-methyl-N-isopropylpiperidine with an appropriate enone precursor under controlled conditions. The choice of solvent and reaction temperature are critical parameters that influence the efficiency of the synthesis process.

The stability and solubility of 1-(4-Methyl-4-propan-2-y-piperidin--yl)prop--en--one are important considerations for its practical application in pharmaceutical formulations. Research has shown that this compound exhibits good stability under standard storage conditions and can be dissolved in a variety of organic solvents, making it suitable for use in both solid and liquid dosage forms. However, further studies are needed to optimize its solubility in aqueous media, which is essential for improving bioavailability and therapeutic efficacy.

Toxicity studies on 1-(4-Methyl--propan--y-piperidin--yl)prop--en--one (CAS No. 2224216--88--8) have indicated that it has a favorable safety profile at therapeutic doses. Preclinical data suggest that it does not exhibit significant cytotoxicity or genotoxicity, which are important safety parameters for drug candidates. However, comprehensive toxicological evaluations are ongoing to ensure its safety across different species and dosing regimens.

In conclusion, 1-(4-Methyl--propan--y-piperidin--yl)prop--en--one (CAS No. 2224216--88--8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action, optimize its formulation, and evaluate its safety and efficacy in clinical settings.